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Compound of Interest

Compound Name: 5-Decyne

Cat. No.: B157701 Get Quote

Technical Support Center: 5-Decyne
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 5-decyne in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is 5-decyne and what are its primary hazards?

A1: 5-Decyne, also known as dibutylethyne, is a symmetrical alkyne with the molecular formula

C₁₀H₁₈.[1][2] It is a clear, colorless liquid with a petrol-like odor.[1] The primary hazards

associated with 5-decyne are its flammability and its potential to form explosive peroxides over

time when exposed to air.[3][4] It is classified as a flammable liquid and vapor.[3]

Q2: What are the proper storage conditions for 5-decyne?

A2: 5-Decyne should be stored in a tightly closed container in a cool, dry, and well-ventilated

area, away from heat, sparks, open flames, and other sources of ignition.[3][5] It is also

moisture-sensitive.[3] To mitigate the risk of peroxide formation, it is recommended to store 5-
decyne under an inert atmosphere, such as nitrogen, and to keep it away from light.

Containers should be opaque to prevent light exposure.

Q3: What personal protective equipment (PPE) should be worn when handling 5-decyne?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b157701?utm_src=pdf-interest
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
http://ccc.chem.pitt.edu/wipf/sops/peroxide%20forming%20Chemicals.pdf
https://ehs.utexas.edu/working-safely/chemical-safety/peroxide-forming-chemicals
http://ccc.chem.pitt.edu/wipf/sops/peroxide%20forming%20Chemicals.pdf
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://ehs.mit.edu/wp-content/uploads/EHS_0042A.pdf
https://app.bmh.manchester.ac.uk/public/downloads.aspx?AliasId=HS_Peroxides
https://ehs.mit.edu/wp-content/uploads/EHS_0042A.pdf
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://ehs.mit.edu/wp-content/uploads/EHS_0042A.pdf
https://ehs.usc.edu/research/lab/time-sensitive-chemicals/organic-peroxide-formers-testing-and-labeling/
https://ehs.mit.edu/wp-content/uploads/EHS_0042A.pdf
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/product/b157701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: When handling 5-decyne, appropriate personal protective equipment must be worn. This

includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves.

Body Protection: A flame-retardant lab coat.

Respiratory Protection: Work should be conducted in a well-ventilated area or a chemical

fume hood to avoid inhalation of vapors.[3]

Q4: How should I dispose of 5-decyne waste?

A4: 5-Decyne waste is considered hazardous waste and must be disposed of according to

local, state, and federal regulations.[3][6] Collect all waste containing 5-decyne in a

designated, properly labeled, and sealed container. Contact your institution's Environmental

Health and Safety (EHS) office for guidance on proper disposal procedures. Do not dispose of

5-decyne down the drain.

Q5: What should I do in case of a 5-decyne spill?

A5: In the event of a small spill, remove all ignition sources. Absorb the spill with a non-

combustible material like sand or vermiculite. Collect the absorbed material into a sealed

container for hazardous waste disposal. For large spills, evacuate the area and contact your

institution's EHS department immediately. Ensure the area is well-ventilated.
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Issue Possible Cause Solution

Unexpected color change

(yellowing) of 5-decyne.
Peroxide formation.

Do not use. Test for the

presence of peroxides using

peroxide test strips. If

peroxides are present, consult

your EHS office for proper

disposal procedures. Do not

attempt to distill or concentrate

the material.

Crystals or precipitate

observed in the 5-decyne

container.

Significant peroxide formation.

EXTREME HAZARD. Do not

move or attempt to open the

container. The friction from

opening the cap could cause

an explosion. Immediately

contact your institution's EHS

department or a specialized

hazardous waste disposal

service.

The reaction involving 5-

decyne is not proceeding as

expected.

1. Impure starting material

(presence of peroxides).2.

Inactive catalyst.3. Incorrect

reaction conditions.

1. Test the 5-decyne for

peroxides. If positive, obtain a

fresh, peroxide-free batch.2.

Ensure the catalyst is fresh

and has been stored

correctly.3. Verify all reaction

parameters (temperature,

pressure, solvent, etc.) are

correct.

Pressure buildup in the

reaction vessel.

1. Exothermic reaction.2. Gas

evolution.

1. Ensure adequate cooling is

in place. Reduce the rate of

addition of reagents if

necessary.2. Ensure the

reaction is properly vented to a

safe exhaust.
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Quantitative Data
Property Value

Molecular Formula C₁₀H₁₈[1][2]

Molecular Weight 138.25 g/mol [1][2]

Appearance Clear, colorless liquid[1]

Odor Petrol-like[1]

Density 0.766 g/mL at 25 °C[1][2]

Boiling Point 177-178 °C[1][7]

Melting Point -73 °C[1][7]

Flash Point 54 °C (129 °F)[1]

Solubility
Insoluble in water; soluble in organic solvents.[1]

[8]

Experimental Protocols
Protocol: Partial Hydrogenation of 5-Decyne to (Z)-5-
Decene
This protocol describes the selective hydrogenation of 5-decyne to the corresponding (Z)-

alkene using Lindlar's catalyst.

Materials:

5-decyne (peroxide-free)

Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead)

Quinoline

Hexane (anhydrous)

Hydrogen gas
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Round-bottom flask

Magnetic stirrer and stir bar

Hydrogenation apparatus (e.g., balloon filled with hydrogen)

Septa

Syringes and needles

Procedure:

Preparation:

Ensure the 5-decyne is free of peroxides by testing with a peroxide test strip. If peroxides

are present, do not proceed.

Set up the reaction apparatus in a chemical fume hood. The round-bottom flask should be

equipped with a magnetic stir bar and a septum.

Dry all glassware thoroughly before use.

Reaction Setup:

To the round-bottom flask, add Lindlar's catalyst (typically 5-10% by weight of the 5-
decyne).

Add anhydrous hexane to the flask.

Add a small amount of quinoline (catalyst poison to prevent over-hydrogenation to the

alkane).

Flush the flask with nitrogen or argon to create an inert atmosphere.

Addition of 5-Decyne:

Using a syringe, add the peroxide-free 5-decyne to the reaction mixture.

Hydrogenation:
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Evacuate the flask and backfill with hydrogen gas from the balloon.

Stir the reaction mixture vigorously to ensure good mixing of the catalyst, substrate, and

hydrogen.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) to observe the disappearance of the starting material and the formation of the

product.

Workup:

Once the reaction is complete, carefully vent the excess hydrogen in the fume hood.

Filter the reaction mixture through a pad of celite to remove the Lindlar's catalyst.

Wash the celite pad with additional hexane to recover any remaining product.

Combine the filtrates and remove the solvent under reduced pressure using a rotary

evaporator.

Purification:

The crude product can be purified by column chromatography on silica gel if necessary.

Visualizations
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Safe Handling Workflow for 5-Decyne

Receiving and Storage

Handling

Waste and Disposal

Receive 5-Decyne

Inspect Container for Damage

Label with Receipt and Opening Dates

Store in Cool, Dry, Ventilated Area
Away from Ignition Sources

Wear Appropriate PPE

Work in a Fume Hood

Test for Peroxides Before Use

Use in Experiment

Collect Waste in a Labeled Container

Seal Container

Contact EHS for Disposal
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Troubleshooting Peroxide Formation in 5-Decyne

Visual Inspection of 5-Decyne

Crystals or Precipitate Visible?

Yellow Discoloration?

No

STOP!
Do Not Open or Move.

Contact EHS Immediately.

Yes

Test for Peroxides

Yes No Visual Abnormalities

No

Peroxides > 20 ppm?

Safe to Use
(with caution)

No

Do Not Use.
Contact EHS for Disposal.

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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